Cas no 626209-48-1 ((4-Fluoro-benzyl)-(2-morpholin-4-yl-ethyl)-amine)

• Product Name: (4-Fluoro-benzyl)-(2-morpholin-4-yl-ethyl)-amine
• CAS No: 626209-48-1
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• CID: 3078811
• Update Time: 2026-04-28

(4-Fluoro-benzyl)-(2-morpholin-4-yl-ethyl)-amine Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-benzyl)-(2-morpholin-4-yl-ethyl)-amine

• Inchi： InChI=1S/C13H19FN2O/c14-13-3-1-12(2-4-13)11-15-5-6-16-7-9-17-10-8-16/h1-4,15H,5-11H2
• InChI Key： RBDOLGPRWKKECN-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)F)CNCCN2CCOCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

(4-Fluoro-benzyl)-(2-morpholin-4-yl-ethyl)-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-Fluoro-benzyl)-(2-morpholin-4-yl-ethyl)-amine

Introduction to (4-Fluoro-benzyl)-(2-morpholin-4-yl-ethyl)-amine (CAS No. 626209-48-1)

(4-Fluoro-benzyl)-(2-morpholin-4-yl-ethyl)-amine (CAS No. 626209-48-1) is a versatile compound with significant potential in various pharmaceutical and chemical applications. This compound, also known as 4-FBMEA, is a member of the amine class and features a unique combination of a fluoro-substituted benzyl group and a morpholine moiety. The structural diversity and functional groups present in 4-FBMEA make it an attractive candidate for the development of novel drugs and chemical intermediates.

The fluorine atom in the benzyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The morpholine ring provides additional functionality, enhancing the compound's solubility and stability. These properties collectively contribute to the compound's potential as a lead molecule in drug discovery and development.

Recent research has highlighted the importance of 4-FBMEA in several therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent antidepressant and anxiolytic effects, making them promising candidates for the treatment of mood disorders. Additionally, the presence of the morpholine ring has been associated with improved cognitive function and neuroprotective properties, further expanding its therapeutic potential.

In the context of drug discovery, 4-FBMEA has been explored as a scaffold for the design of novel compounds targeting specific receptors and enzymes. For example, researchers have synthesized derivatives of 4-FBMEA that selectively bind to serotonin receptors, demonstrating significant efficacy in preclinical models of depression and anxiety. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Moreover, the chemical structure of 4-FBMEA allows for easy modification through synthetic chemistry techniques. This flexibility enables chemists to introduce various functional groups or substituents to optimize the compound's pharmacological profile. For instance, modifications at the benzyl or morpholine moieties can enhance binding affinity, selectivity, and metabolic stability, thereby improving the overall therapeutic index.

In addition to its pharmaceutical applications, 4-FBMEA has found utility in other areas of chemistry. It serves as a valuable intermediate in the synthesis of complex molecules, particularly those with specific stereochemical requirements. The ability to control stereochemistry during synthesis is crucial for producing enantiomerically pure compounds, which are often required for pharmaceutical applications.

The synthesis of 4-FBMEA typically involves multi-step processes that include coupling reactions, substitution reactions, and ring formation steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, palladium-catalyzed coupling reactions have been employed to form the carbon-carbon bond between the fluoro-benzyl group and the morpholine ring, resulting in higher yields and improved purity.

From a safety perspective, 4-FBMEA is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be stored away from heat sources and incompatible materials to prevent degradation or unwanted reactions. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

In conclusion, (4-Fluoro-benzyl)-(2-morpholin-4-yl-ethyl)-amine (CAS No. 626209-48-1) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it an attractive candidate for developing new drugs targeting various therapeutic areas. Ongoing research continues to uncover new applications and optimizations for this versatile molecule, further solidifying its importance in the field.